Cas no 40359-00-0 (2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine)

2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine structure
40359-00-0 structure
Product Name:2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
CAS No:40359-00-0
MF:C11H15NS
MW:193.30850148201
CID:925668
PubChem ID:318739
Update Time:2025-04-19

2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
    • 2,2-dimethyl-4,5-dihydro-3H-1,5-benzothiazepine
    • 2,2-dimethyl-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepine
    • AC1L7YRG
    • AG-F-43025
    • CTK4I2923
    • NSC257834
    • VS5QQ3Y1NX
    • NSC 257834
    • 1,5-BENZOTHIAZEPINE, 2,3,4,5-TETRAHYDRO-2,2-DIMETHYL-
    • 40359-00-0
    • UNII-VS5QQ3Y1NX
    • NSC-257834
    • 2,3,4,5-TETRAHYDRO-2,2-DIMETHYL-1,5-BENZOTHIAZEPINE
    • DTXSID80193348
    • Inchi: 1S/C11H15NS/c1-11(2)7-8-12-9-5-3-4-6-10(9)13-11/h3-6,12H,7-8H2,1-2H3
    • InChI Key: VAKMHNZNNZZXLN-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NCCC1(C)C

Computed Properties

  • Exact Mass: 193.09265
  • Monoisotopic Mass: 193.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 12.03
  • LogP: 3.51090
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